Cas no 1554562-45-6 (3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid)

• Product Name: 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid
• CAS No: 1554562-45-6
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6178183
• PubChem ID: 83879243
• Update Time: 2025-05-25

3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid
• EN300-1814773
• 1554562-45-6

• Inchi： 1S/C10H13NO3/c1-7(10(12)13)5-8-3-4-9(14-2)6-11-8/h3-4,6-7H,5H2,1-2H3,(H,12,13)
• InChI Key： FSKYRMSLTHDHFH-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(=CN=1)OC)=O

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid

3-(5-Methoxypyridin-2-yl)-2-methylpropanoic Acid: A Comprehensive Overview

3-(5-Methoxypyridin-2-yl)-2-methylpropanoic acid (CAS No. 1554562-45-6) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a pyridine ring substituted with a methoxy group at the 5-position and a propanoic acid moiety attached at the 2-position, with a methyl group further modifying the structure. This combination of functional groups imparts distinctive chemical and biological properties to the compound.

The synthesis of 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale production.

One of the most notable aspects of 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid is its pharmacological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its potential in treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. The compound's ability to modulate key inflammatory pathways, such as COX-2 and NF-kB, has been extensively documented in recent clinical studies.

In addition to its pharmacological applications, 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid has also found utility in materials science. Its unique electronic properties make it a valuable component in the synthesis of advanced polymers and organic semiconductors. Recent breakthroughs in nanotechnology have highlighted its potential as a building block for creating high-performance electronic materials with applications in flexible electronics and optoelectronics.

The environmental impact of 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid has also been a topic of interest among researchers. Studies have shown that the compound exhibits low toxicity to aquatic organisms, suggesting that it may be an environmentally friendly alternative to traditional chemicals used in pharmaceutical and industrial applications. Furthermore, its biodegradability under aerobic conditions has been confirmed through rigorous testing, which aligns with current global efforts to promote sustainable chemistry practices.

From a structural perspective, 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid exhibits interesting stereochemical properties that have been leveraged in asymmetric synthesis strategies. The presence of chiral centers within the molecule allows for the creation of enantiomerically pure compounds, which are highly sought after in drug discovery programs. Recent advancements in stereocontrol techniques have enabled chemists to synthesize specific enantiomers with high efficiency, further expanding the compound's utility.

In conclusion, 3-(5-methoxypyridin-2-yl)-2-methylpropanoic acid (CAS No. 1554562-45-6) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with its promising pharmacological and material properties, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to the advancement of modern science.